![molecular formula C10H10ClF3N2O2 B2802435 N-(2-Chloroethyl)-N'-[4-(trifluoromethoxy)phenyl]urea CAS No. 937601-75-7](/img/structure/B2802435.png)
N-(2-Chloroethyl)-N'-[4-(trifluoromethoxy)phenyl]urea
Description
N-(2-Chloroethyl)-N'-[4-(trifluoromethoxy)phenyl]urea (CETU) is a type of small molecule that has been used in a variety of applications in scientific research. CETU is a small molecule that can be used to study the effects of chemical agents on biological systems. CETU has been used in a variety of studies, ranging from drug discovery to cell biology. CETU has been found to be a useful tool in the study of biological processes, as it is capable of interacting with a variety of proteins and cellular components.
Scientific Research Applications
Urea in Agriculture and Environmental Health
Urea is widely utilized in agriculture as a nitrogen fertilizer, offering a high N density and cost-effectiveness. The research reviewed indicates that while urea is beneficial for crop growth, it also presents environmental challenges, such as the volatilization of ammonia and emissions of greenhouse gases. Innovations like urease inhibitors, such as n-(N-butyl) thiophosphoric triamide (NBPT), are being explored to reduce NH3 loss from urea, potentially decreasing environmental pollution and improving nitrogen use efficiency (Ray et al., 2020).
Urea Biosensors and Biotechnological Applications
The development of urea biosensors is a significant area of research, highlighting the importance of detecting and quantifying urea concentrations across various fields, including medical diagnostics, agriculture, and environmental monitoring. Urea biosensors utilize enzyme urease for detecting urea levels, contributing to understanding and managing critical diseases related to abnormal urea concentrations in the human body, as well as in monitoring urea levels in agricultural and environmental settings (Botewad et al., 2021).
Urea's Role in Microbial Metabolism and Soil Fertility
Urea's hydrolysis by soil urease plays a crucial role in soil fertility, enhancing nitrogen recycling. The activity of ureolytic microorganisms in soil contributes significantly to nitrogen metabolism, impacting agricultural productivity and environmental nitrogen cycles. This underscores the importance of understanding urea's biochemical pathways and the microbial enzymes involved in its metabolism for sustainable agriculture and environmental management (Hasan, 2000).
properties
IUPAC Name |
1-(2-chloroethyl)-3-[4-(trifluoromethoxy)phenyl]urea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10ClF3N2O2/c11-5-6-15-9(17)16-7-1-3-8(4-2-7)18-10(12,13)14/h1-4H,5-6H2,(H2,15,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
INDNESARYZABGU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC(=O)NCCCl)OC(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10ClF3N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.64 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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